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Introduction
Anthracnose, caused by the fungal pathogen Colletotrichum gloeosporioides, is a major pre-

and post-harvest disease of mango (Mangifera indica L.) worldwide, leading to significant yield

losses.[1][2] The disease manifests on leaves, panicles, and fruits, causing blossom blight, fruit

rot, and reducing overall fruit quality.[3] (Z)-Azoxystrobin, a broad-spectrum systemic

fungicide belonging to the strobilurin class, has demonstrated significant efficacy in controlling

mango anthracnose.[1][4] This document provides detailed application notes and standardized

protocols for conducting field studies to evaluate the efficacy of (Z)-Azoxystrobin against

mango anthracnose.

Mechanism of Action
(Z)-Azoxystrobin inhibits fungal respiration by binding to the Quinone outside (Qo) site of the

cytochrome bc1 complex (Complex III) in the mitochondrial electron transport chain.[1][4][5]

This binding blocks electron transfer, which disrupts the production of adenosine triphosphate

(ATP), the primary energy currency of the cell. The subsequent energy deficit leads to the

inhibition of spore germination and mycelial growth, and ultimately cell death in the target

fungus.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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